Cas no 1690720-72-9 (1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane)

1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane structure
1690720-72-9 structure
Product Name:1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane
CAS No:1690720-72-9
MF:C14H27BrO
MW:291.267584085464
CID:6121928
PubChem ID:103285098
Update Time:2025-08-02

1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane
    • 1690720-72-9
    • 1-(bromomethyl)-4-methyl-1-[(2-methylpentyl)oxy]cyclohexane
    • EN300-1133992
    • Inchi: 1S/C14H27BrO/c1-4-5-13(3)10-16-14(11-15)8-6-12(2)7-9-14/h12-13H,4-11H2,1-3H3
    • InChI Key: UQNNYQJEFYVFAR-UHFFFAOYSA-N
    • SMILES: BrCC1(CCC(C)CC1)OCC(C)CCC

Computed Properties

  • Exact Mass: 290.12453g/mol
  • Monoisotopic Mass: 290.12453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 9.2Ų

1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane Pricemore >>

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Additional information on 1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane

Comprehensive Overview of 1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane (CAS No. 1690720-72-9)

1-(Bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane (CAS No. 1690720-72-9) is a specialized organic compound with a unique molecular structure, combining a cyclohexane ring with bromomethyl and ether functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthesizing bioactive molecules. Its bromomethyl group offers reactivity for further functionalization, making it valuable in drug discovery and material science applications.

In recent years, the demand for cyclohexane derivatives like 1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are exploring its role in catalyzed reactions, particularly in cross-coupling and etherification processes. The compound’s 2-methylpentyl side chain enhances its lipophilicity, a property critical for improving drug bioavailability—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

The synthesis of CAS 1690720-72-9 often involves multi-step protocols, including bromination and ether formation under controlled conditions. Analytical techniques like NMR spectroscopy and HPLC are essential for purity validation, addressing common user queries about quality control in fine chemicals. Industry professionals frequently search for scalable synthesis methods for such intermediates, reflecting the compound’s industrial relevance.

Beyond pharmaceuticals, 1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane is studied for applications in liquid crystals and polymer additives, aligning with trends in smart materials. Its stability under various pH conditions makes it a candidate for formulation chemistry, another trending search term among chemists. Regulatory-compliant handling and storage guidelines are often emphasized, given the compound’s reactivity.

Innovations in flow chemistry have further spotlighted this compound, as continuous manufacturing reduces waste and improves yield—key concerns in sustainable chemical production. Patent analyses reveal growing interest in CAS 1690720-72-9 for proprietary formulations, with academic publications highlighting its mechanistic versatility. This positions the compound at the intersection of cutting-edge research and industrial utility.

For researchers sourcing high-purity 1-(bromomethyl)-4-methyl-1-(2-methylpentyl)oxycyclohexane, supplier reliability and technical data sheets (TDS) are critical. FAQs often revolve around solubility profiles and compatibility with common reagents, underscoring the need for detailed documentation. As AI-powered platforms like chemical prediction tools evolve, the compound’s role in virtual screening libraries is expanding, answering queries about in silico drug design.

In summary, 1690720-72-9 exemplifies the synergy between structural complexity and functional adaptability. Its relevance in targeted synthesis and material innovation ensures continued exploration, meeting both academic curiosity and industrial demands. Future studies may focus on derivative optimization, leveraging its scaffold for next-generation applications.

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